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Compound of Interest

Compound Name: N-Phenylmaleamic acid

Cat. No.: B147418

An In-Depth Technical Guide to N-Phenylmaleamic Acid (CAS: 555-59-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phenylmaleamic acid, also known by its common name maleanilic acid, is an organic
compound with the CAS Registry Number 555-59-9.[1][2][3] It is characterized by a maleamic
acid backbone substituted with a phenyl group on the nitrogen atom.[4][5] This compound
serves as a crucial intermediate in organic synthesis, most notably in the production of N-
phenylmaleimide, a valuable reagent in Diels-Alder reactions and a building block for polymers
and antimicrobial agents.[4][6] Its derivatives have also been explored for their potential in
pharmaceutical applications, including as antitumor agents.[4] This guide provides a
comprehensive overview of the chemical properties, synthesis, and applications of N-
Phenylmaleamic acid.

Chemical and Physical Properties

N-Phenylmaleamic acid is typically a white to off-white or pale yellow crystalline solid at room
temperature.[5][7] It possesses both a carboxylic acid and an amide functional group, allowing
it to exhibit both acidic and basic properties.[5] Key physicochemical properties are
summarized in the table below.
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Property Value Source
CAS Registry Number 555-59-9 [1112113114]
Molecular Formula C10HsNO3 [1112][3][4]
Molecular Weight 191.18 g/mol [2][4]
JUPAC Name E)Zufi-:;i(():x;:(phenylamino)-2- e
Melting Point 192 °C (decomposes) [2]
Appearance White to off-white/pale yellow 5171

crystalline solid

Apparent Density

1.418 g/mL at 30 °C

logP (Octanol/Water)

1.915 (Calculated)

[8]

Water Solubility

<0.1 g/100 mL at 27 °C

Solubility Data

The solubility of N-Phenylmaleamic acid in various solvents at 27 °C is presented below.
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Solvent Solubility ( g/100 mL)
Dimethylformamide 12.9
Butyl Cellosolve 1.1
Dioxane 0.9
Acetone 0.3
Methanol 0.3
Acetonitrile 0.2
Ethanol 0.2
Benzene <0.1
Carbon tetrachloride <0.1
Chloroform <0.1
Ether <0.1
Toluene <0.1
Water <0.1

Experimental Protocols
Synthesis of N-Phenylmaleamic acid

N-Phenylmaleamic acid is readily synthesized via the acylation of aniline with maleic
anhydride.[4][9][10] The reaction is typically exothermic and proceeds in high yield.

Materials:

¢ Maleic anhydride

e Aniline

 Anhydrous ethyl ether (or dichloromethane or toluene)[6][7]

Procedure:
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» Dissolve maleic anhydride (1 equivalent) in a suitable solvent such as anhydrous ethyl ether
in a three-necked flask equipped with a stirrer, reflux condenser, and a dropping funnel.[6]

o While stirring the solution, add a solution of aniline (1 equivalent) in the same solvent
dropwise through the dropping funnel.[6] The reaction is exothermic, and a thick suspension
will form.[6][7]

 After the addition is complete, continue to stir the suspension at room temperature for 1 hour.

[6]
e Cool the mixture to 15-20 °C in an ice bath.[6]

o Collect the precipitated product by suction filtration and wash it with the solvent used in the
reaction.[6][7]

The resulting N-Phenylmaleamic acid is obtained in high yield (typically 97—-98%).[6]

Synthesis of N-Phenylmaleimide from N-
Phenylmaleamic acid

N-Phenylmaleamic acid can be cyclized to N-Phenylmaleimide via dehydration.[4][6]
Materials:

e N-Phenylmaleamic acid

e Acetic anhydride

e Anhydrous sodium acetate

Procedure:

 In an Erlenmeyer flask, prepare a mixture of acetic anhydride and anhydrous sodium
acetate.[6]

» Add N-Phenylmaleamic acid to the mixture.[6]
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» Heat the suspension on a steam bath with swirling for approximately 30 minutes to dissolve
the solids.[6]

e Cool the reaction mixture to near room temperature and then pour it into ice water.[6]
o Collect the precipitated N-Phenylmaleimide by suction filtration.[6]
e Wash the product with cold water and then with petroleum ether.[6]

e The crude N-phenylmaleimide can be further purified by recrystallization from a suitable
solvent like cyclohexane.[6]

Synthetic Workflow and Applications

The primary application of N-Phenylmaleamic acid is as a precursor in chemical synthesis.
The following diagrams illustrate its synthesis and subsequent conversion, as well as its role as
a chemical intermediate.

Synthesis of N-Phenylmaleamic Acid
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Caption: Synthesis of N-Phenylmaleamic Acid.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://orgsyn.org/demo.aspx?prep=cv5p0944
https://orgsyn.org/demo.aspx?prep=cv5p0944
https://orgsyn.org/demo.aspx?prep=cv5p0944
https://orgsyn.org/demo.aspx?prep=cv5p0944
https://orgsyn.org/demo.aspx?prep=cv5p0944
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/product/b147418?utm_src=pdf-body-img
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conversion to N-Phenylmaleimide
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Caption: Dehydration to N-Phenylmaleimide.
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Caption: N-Phenylmaleamic Acid's role as an intermediate.

Biological and Pharmacological Activity
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While primarily used as a chemical intermediate, N-Phenylmaleamic acid and its derivatives
have been investigated for several biological activities.

» Antimicrobial Activity: Preliminary studies have shown that N-Phenylmaleamic acid exhibits
antimicrobial properties against certain bacteria and fungi.[4]

Microorganism Inhibition Zone (mm) at 50 mg/mL
Staphylococcus aureus 15
Klebsiella pneumoniae 12
Candida albicans 10

o Herbicide Antidote: It has been studied for its potential to protect crops from injury caused by
certain herbicides by enhancing detoxification pathways within the plants.[4]

o Anticancer Potential: Derivatives of N-Phenylmaleamic acid have demonstrated promising
anticancer activity against various cancer cell lines, including human colon carcinoma (HCT-
116) and human breast carcinoma (MCF-7).[4]

e Fungicidal Use: Esters of N-Phenylmaleamic acid have been reported for their use as
fungicides.

Spectroscopic Data

Spectroscopic data for N-Phenylmaleamic acid is available through various databases.

Technique Database/Reference
Infrared (IR) Spectroscopy NIST/EPA Gas-Phase Infrared Database[1]
Mass Spectrometry (MS) NIST Chemistry WebBook[3][11]

Available in chemical databases such as

1H NMR Spectroscopy PubChem[12]
u em

Conclusion
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N-Phenylmaleamic acid (CAS: 555-59-9) is a versatile and important chemical intermediate
with straightforward and high-yielding synthetic protocols. Its primary utility lies in the synthesis
of N-phenylmaleimide, a key component in polymer chemistry and organic synthesis.
Furthermore, ongoing research into the biological activities of N-Phenylmaleamic acid and its
derivatives, particularly in the agrochemical and pharmaceutical fields, suggests potential for
the development of new applications. This guide provides foundational technical information for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147418#what-is-the-cas-number-for-n-
phenylmaleamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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